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Compound of Interest

Compound Name: Efavirenz-13C6

Cat. No.: B12418588

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Efavirenz-13C6. The following procedural guidance
outlines the necessary personal protective equipment (PPE), operational plans for handling,
and compliant disposal methods to ensure laboratory safety and build confidence in chemical
management.

Hazard Identification and Classification

Efavirenz-13C6, as a labeled variant of Efavirenz, should be handled with the same
precautions as the parent compound. Efavirenz is classified with significant health hazards. It is
harmful if swallowed, causes serious eye irritation, is suspected of causing cancer by
inhalation, may damage an unborn child, and causes damage to the central nervous system
and skin through prolonged or repeated exposure.[1][2][3] Furthermore, if processed in a way
that generates fine particles, it may form combustible dust concentrations in the air.[1][2]

GHS Hazard Classification for Efavirenz:
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed.[1]
Acute Toxicity (Oral) Category 4
[21[3]
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation.[1][2][3]
) o ) H351: Suspected of causing
Carcinogenicity (Inhalation) Category 2

cancer if inhaled.[1]

Reproductive Toxicity

Category 1B

H360D: May damage the
unborn child.[1][2][3]

Specific Target Organ Toxicity

H372: Causes damage to

Category 1 organs (Central nervous

(Repeated Exposure) )
system, Skin).[1][2][4]
Hazardous to the Aquatic H400: Very toxic to aquatic life.
) Category 1

Environment (Acute) [2]
Hazardous to the Aquatic H410: Very toxic to aquatic life

Category 1

Environment (Chronic)

with long lasting effects.[2][3]

Quantitative Data Summary

For quick reference, the following tables summarize key quantitative data for Efavirenz and its

labeled counterpart.

Table 1. Physical and Chemical Properties
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Property Value Source
Efavirenz-13C6
Molecular Formula Cs3CeHoCIF3NO:2 [5]
Molecular Weight 321.63 g/mol [61[7]
Isotopic Enrichment >99% 13C [7]
Purity (by HPLC) >98% [51[7]
Efavirenz (Parent Compound)
CAS Number 154598-52-4 [8]
Molecular Weight 315.67 g/mol [9]
Melting Point 139-141°C [8]
Relative Density 1.53 g/cm3 [8]
Table 2: Occupational Exposure and Toxicity Data
Parameter Value Species Source
Occupational
Exposure Limit (TWA) 100 pg/m3 N/A [4] (Merck Internal)
LC50 (Toxicity to fish) 0.85 mg/L Bluegill sunfish [1]
Acute Oral Toxicity 500 mglkg N/A

(ATE)

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory to create a barrier between the handler and the
hazardous material.[10] The selection of PPE should be based on a thorough risk assessment
of the specific procedures being performed.

Table 3: Recommended PPE for Handling Efavirenz-13C6
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Protection Protection Protection Protection
Not required if
packaging is Chemotherapy-
o intact. rated gloves
Receiving/Unpac ]
" Elastomeric half-  Safety glasses. (tested to ASTM Lab coat.
in
J mask with P100 D6978 standard).
filter if package is [11]
damaged.[11]
Use of a
ventilated
enclosure (e.g.,
chemical fume ] Impervious
o ) ) ) Safety goggles Two pairs of )
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) ) or a face shield. chemotherapy- )
ng (Solid) required. If not with closed back
) [8] rated gloves.
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NIOSH-approved
respirator is
mandatory.[1][4]
Work within a
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Handling Safety goggles. Chemotherapy- Impervious
] hood or other
Solutions ) [8] rated gloves. gown.
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enclosure.[4]
Air-purifying
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_ Chemical splash _ _
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shield.
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. gown.
containers.
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical for safety.

Receiving and Storage
o Step 1: Inspection: Upon receipt, inspect the container for any damage or leaks. Don a

single pair of chemotherapy-rated gloves during inspection.

o Step 2: Labeling: Ensure the container is clearly labeled with the chemical name and
appropriate hazard warnings.

o Step 3: Storage: Store the compound in a tightly closed, labeled container in a designated,
secure, and well-ventilated area.[1][4] For long-term stability, refrigeration at 2-8°C is
recommended.[5] Keep away from heat, sparks, and strong oxidizing agents.[1][3]

Preparation and Use (Weighing and Solution
Preparation)

Step 1: Obtain Instructions: Before use, obtain and review all special safety instructions.[1][3]

[4]

e Step 2: Engineering Controls: All handling of solid Efavirenz-13C6 must be conducted within
a certified chemical fume hood, ventilated balance enclosure, or similar containment system
to minimize dust generation and inhalation.[4]

o Step 3: Don PPE: Before entering the work area, don the appropriate PPE as outlined in
Table 3, including double gloves, an impervious gown, and eye protection.

o Step 4: Handle with Care: Use non-sparking tools.[12] Avoid actions that create dust, such
as scraping or vigorous shaking.

o Step 5: Decontamination: After handling, wipe down all surfaces, tools, and the interior of the
fume hood with an appropriate deactivating agent or soap and water.
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Step 6: Doff PPE: Remove PPE in a designated area, ensuring no cross-contamination.
Dispose of all disposable PPE as hazardous waste.

Step 7: Personal Hygiene: Wash hands and forearms thoroughly with soap and water after
removing gloves.[1][4] Do not eat, drink, or smoke in the handling area.[1][4]

Spill Response Protocol

Step 1: Evacuate and Alert: Immediately alert others in the area and evacuate if necessary.

Step 2: Secure the Area: Restrict access to the spill area.

Step 3: Don Spill-Response PPE: Wear appropriate PPE, including respiratory protection,
double gloves, a disposable suit, and eye/face protection.[4]

Step 4: Contain and Clean: For solid spills, gently cover with an absorbent material to avoid
raising dust. Carefully sweep or vacuum the material into a labeled hazardous waste
container.[1] Do not use compressed air. For liquid spills, absorb with an inert material (e.qg.,
vermiculite, sand) and collect into a sealed container.

Step 5: Decontaminate: Clean the spill area thoroughly with soap and water or another
appropriate cleaning agent.[1]

Step 6: Dispose: All cleanup materials must be disposed of as hazardous chemical waste.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Step 1: Waste Segregation: Collect all Efavirenz-13C6 waste, including unused product,
contaminated labware (pipette tips, vials), and used PPE, in a dedicated, sealed, and clearly
labeled hazardous waste container.[12]

Step 2: Container Management: Keep the waste container closed except when adding
waste. Store it in a secure, secondary containment area away from incompatible materials.
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o Step 3: Adhere to Regulations: Do not let the chemical enter drains.[12] Discharge into the
environment must be avoided.[2][12]

o Step 4: Professional Disposal: Arrange for disposal through a licensed hazardous waste
management company, following all local, state, and federal regulations.

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of an exposure.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1][4][12]

o Skin Contact: Immediately remove all contaminated clothing.[1][12] Flush the affected skin
with plenty of soap and water.[1][4][12] Seek medical attention.

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[1][12] Remove contact lenses if present and easy to do.
[1] Seek immediate medical attention.

¢ Ingestion: DO NOT induce vomiting.[1] Rinse the mouth thoroughly with water.[1][4][12]
Never give anything by mouth to an unconscious person.[1][12] Call a doctor or Poison
Control Center immediately.[12]

Workflow for Safe Handling and Disposal

The following diagram illustrates the required workflow for managing Efavirenz-13C6 from
receipt to disposal, emphasizing critical safety checkpoints.
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Preparation & Handling
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Caption: Logical workflow for the safe handling and disposal of Efavirenz-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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